Cas no 1260663-59-9 (4,5-difluoropyridine-2-carboxylic acid)

• Product Name: 4,5-difluoropyridine-2-carboxylic acid
• CAS No: 1260663-59-9
• MF: C₆H₃F₂NO₂
• MW: 159.090328454971
• MDL: MFCD18250537
• CID: 5240807
• Update Time: 2025-08-03

4,5-difluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoropicolinic acid
• 4,5-Difluoropicolinicacid
• AB73187
• 4,5-Difluoro-2-pyridinecarboxylic acid
• 4,5-DIFLUOROPYRIDINE-2-CARBOXYLIC ACID
• 2-Pyridinecarboxylic acid, 4,5-difluoro-
• 4,5-difluoropyridine-2-carboxylic acid

• MDL： MFCD18250537
• Inchi： 1S/C6H3F2NO2/c7-3-1-5(6(10)11)9-2-4(3)8/h1-2H,(H,10,11)
• InChI Key： MXRNEBPXDNPBHM-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(=O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 0.9
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,5-difluoropyridine-2-carboxylic acid

4,5-Difluoropyridine-2-Carboxylic Acid: A Comprehensive Overview

4,5-Difluoropyridine-2-carboxylic acid (CAS No. 1260663-59-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with two fluorine atoms at the 4 and 5 positions and a carboxylic acid group at the 2 position, has garnered attention due to its versatile properties and potential for further functionalization. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications.

The synthesis of 4,5-difluoropyridine-2-carboxylic acid involves a series of well-controlled reactions that highlight the importance of precise stoichiometry and reaction conditions. Researchers have employed various strategies, including nucleophilic aromatic substitution and fluorination techniques, to achieve high yields of this compound. The use of advanced catalysts and reaction media has further optimized the synthesis process, ensuring scalability for large-scale production. These developments underscore the growing interest in this compound as a key intermediate in pharmaceutical and agrochemical industries.

One of the most notable applications of 4,5-difluoropyridine-2-carboxylic acid lies in its role as a precursor for bioactive molecules. Recent studies have demonstrated its potential in the development of novel antibiotics and antiviral agents. The fluorinated pyridine ring imparts unique electronic properties to the molecule, enhancing its ability to interact with biological targets. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

In addition to its biological applications, 4,5-difluoropyridine-2-carboxylic acid has found utility in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the design of new catalysts for organic transformations. Recent investigations have highlighted its role in asymmetric catalysis, where it serves as a chiral ligand facilitating enantioselective reactions. This property opens up new avenues for the production of chiral pharmaceuticals and fine chemicals.

The environmental impact of 4,5-difluoropyridine-2-carboxylic acid is another area of active research. Scientists are exploring its biodegradability and toxicity profiles to ensure its safe use in industrial processes. Preliminary studies suggest that this compound exhibits low toxicity towards non-target organisms, making it a promising candidate for eco-friendly chemical formulations.

Looking ahead, the continued exploration of 4,5-difluoropyridine-2-carboxylic acid is expected to yield further breakthroughs in both academic and industrial settings. Its modular structure allows for extensive functionalization, enabling researchers to tailor its properties for specific applications. As computational chemistry tools become more sophisticated, predictive modeling will play a pivotal role in designing novel derivatives with enhanced functionality.

In conclusion, 4,5-difluoropyridine-2-carboxylic acid (CAS No. 1260663-59-9) stands as a testament to the ingenuity of modern chemical synthesis and its potential to address pressing challenges across diverse disciplines. With ongoing research uncovering new facets of its chemistry and applications, this compound is poised to make significant contributions to the advancement of science and technology.